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Compound of Interest

Compound Name: Cloransulam-Methyl

Cat. No.: B1669235 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the extraction of the herbicide

cloransulam-methyl from soil samples for quantitative analysis. The featured method is based

on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

approach, which combines a salting-out liquid extraction with dispersive solid-phase extraction

(dSPE) for cleanup. This procedure is suitable for subsequent analysis by Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a common and highly sensitive

analytical technique for pesticide residue analysis.[1]

Introduction
Cloransulam-methyl is a triazolopyrimidine sulfonanilide herbicide used for the post-

emergence control of broadleaf weeds in crops like soybeans.[2] Monitoring its concentration

and persistence in soil is crucial for environmental risk assessment and ensuring agricultural

sustainability. The molecule's chemical properties necessitate a robust extraction method to

isolate it from the complex soil matrix, which is rich in organic matter, minerals, and potential

interferents.[1]

The QuEChERS methodology has proven to be an efficient and effective sample preparation

technique for a wide range of pesticides in various matrices, including soil.[1] It offers high

recovery rates, requires minimal solvent, and has a high throughput capacity.[1]

Principle of the Method
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The protocol involves two primary stages:

Extraction: The soil sample is first hydrated and then extracted with acetonitrile. The addition

of salts, primarily magnesium sulfate (MgSO₄) and sodium acetate (NaOAc), induces phase

separation between the aqueous and organic layers, partitioning the cloransulam-methyl
into the acetonitrile layer.[1][3]

Dispersive Solid-Phase Extraction (dSPE) Cleanup: An aliquot of the acetonitrile extract is

mixed with a combination of sorbents. Anhydrous MgSO₄ removes residual water, while

Primary Secondary Amine (PSA) sorbent removes organic acids, fatty acids, and other polar

interferences.[1][4] For soils with high organic content, C18 sorbent may also be added to

remove nonpolar interferences.[4] After vortexing and centrifugation, the purified supernatant

is ready for LC-MS/MS analysis.

Apparatus and Reagents
Apparatus:

High-speed centrifuge capable of accommodating 50 mL and 2 mL tubes.

Vortex mixer.

Analytical balance (0.001 g precision).

Mechanical shaker (optional).

Syringe filters (e.g., 0.22 µm PTFE).

Autosampler vials.

50 mL and 2 mL polypropylene centrifuge tubes.

Reagents:

Acetonitrile (ACN), HPLC or pesticide residue grade.

Reagent-grade water (ASTM Type I or equivalent).
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Magnesium sulfate (MgSO₄), anhydrous.

Sodium acetate (NaOAc), anhydrous.

Primary Secondary Amine (PSA) sorbent.

C18 sorbent (optional, for high organic matter soils).

Cloransulam-methyl analytical standard.

Formic acid (for mobile phase).

Experimental Protocols
Sample Preparation and Homogenization

Collect soil samples and remove any large debris such as rocks, roots, and leaves.

Air-dry the soil samples in a well-ventilated area, shielded from direct sunlight, until a

constant weight is achieved.

Grind the dried soil using a mortar and pestle and sieve through a 2 mm mesh to ensure

homogeneity.

Store the homogenized soil in sealed containers at 4°C until extraction.

Extraction Protocol (Modified QuEChERS)
Weigh 10 g (± 0.1 g) of the homogenized soil sample into a 50 mL polypropylene centrifuge

tube.

Hydration Step: Add 8 mL of reagent-grade water to the tube. Vortex for 1 minute to ensure

the soil is thoroughly wetted. Allow the sample to stand for 30 minutes. This step is critical for

dry samples to improve extraction efficiency.

Add 10 mL of acetonitrile to the tube.

Add a pre-weighed salt mixture of 4 g anhydrous MgSO₄ and 1.5 g anhydrous NaOAc.
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Immediately cap the tube tightly and vortex vigorously for 1 minute to prevent the formation

of salt agglomerates and ensure thorough mixing.

Centrifuge the tube at ≥3000 x g for 5 minutes. This will result in a clear separation of the

upper acetonitrile layer from the soil and aqueous phases.

Dispersive SPE (dSPE) Cleanup
Transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL dSPE cleanup tube

containing 150 mg anhydrous MgSO₄ and 25 mg PSA.

Note: For soils with high organic content or pigmentation, a dSPE tube containing an

additional 25 mg of C18 sorbent may provide a cleaner extract.[4][5]

Cap the dSPE tube and vortex for 30 seconds.

Centrifuge the tube at high speed (e.g., ≥10,000 x g) for 2 minutes.

The resulting supernatant is the final extract. Carefully collect the supernatant, filter it

through a 0.22 µm syringe filter into an autosampler vial.

The sample is now ready for instrumental analysis.

Instrumental Analysis (LC-MS/MS)
The final extract is typically analyzed by Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS). The specific parameters should be optimized for the instrument in use. Below are

typical starting parameters.
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Parameter Recommended Setting

LC Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 2.6 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 2 - 10 µL

Ionization Mode Electrospray Ionization (ESI), Positive Mode[6]

MS/MS Transitions

Precursor Ion [M+H]⁺: m/z 430.0.[7][8] Product

Ions for quantification and confirmation

(Collision Energy dependent): e.g., m/z 398.1,

m/z 153.0.[8]

Data Presentation
The following tables summarize typical performance data for the analysis of cloransulam-
methyl in soil using QuEChERS-based extraction methods coupled with LC-MS/MS.

Table 1: Method Validation Data for Cloransulam-Methyl in Soil

Parameter Typical Value Reference

Average Recovery 80 - 105% [9]

Relative Standard Deviation

(RSD)
3 - 11% [9]

Limit of Detection (LOD) 0.001 mg/kg [9]

Limit of Quantification (LOQ) 0.01 mg/kg [10]

Table 2: Physical and Chemical Properties of Cloransulam-Methyl
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Property Value Reference

CAS Number 147150-35-4 [11]

Molecular Formula C₁₅H₁₃ClFN₅O₅S [11]

Molecular Weight 429.81 g/mol [11]

pKa 4.81 [7]

Soil Half-Life (Field) 4.2 - 24.1 days [7]

Visualizations
Below are diagrams illustrating the key workflows of the protocol.
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Sample Preparation

QuEChERS Extraction

dSPE Cleanup

Analysis

Collect Soil Sample

Air Dry, Grind & Sieve (2 mm)

Weigh 10g Soil into 50 mL Tube

Add 8 mL Water (Hydrate)

Add 10 mL Acetonitrile

Add Salts (4g MgSO₄ + 1.5g NaOAc)

Vortex 1 min

Centrifuge 5 min @ 3000g

Transfer 1 mL Supernatant to dSPE Tube
(150mg MgSO₄ + 25mg PSA)

Vortex 30 sec

Centrifuge 2 min @ 10000g

Filter Supernatant (0.22 µm)

Inject into LC-MS/MS
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Caption: Experimental workflow for cloransulam-methyl extraction from soil.
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Caption: Logical flow of the QuEChERS extraction and cleanup process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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